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Compound of Interest

Compound Name: Nonyl undecyl phthalate

CAS No.: 65185-89-9

Cat. No.: B033087

Get Quote

This guide provides a comprehensive technical overview of Nonyl Undecyl Phthalate, a

significant high molecular weight phthalate ester. It is intended for researchers, scientists, and

professionals in drug development and material science who require detailed chemical,

analytical, and safety information. This document delves into the compound's identity,

properties, synthesis, and applications, with a focus on the scientific principles that underpin its

use and analysis.

Chemical Identity and Nomenclature
Nonyl undecyl phthalate is a complex phthalate ester used primarily as a plasticizer.

Establishing its precise chemical identity is fundamental for any scientific investigation.

IUPAC Name and Synonyms
The formal IUPAC name for this compound is 1,2-Benzenedicarboxylic acid, 1-nonyl 2-undecyl

ester.[1] However, in scientific literature and commercial contexts, it is known by a variety of

synonyms:

n-Nonyl n-undecyl phthalate[1]
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Nonylundecylphthalat[1]

Phthalic acid, nonyl undecyl ester, branched and linear[2]

1-O-nonyl 2-O-undecyl benzene-1,2-dicarboxylate[1]

It is important for researchers to be aware of these different names to ensure comprehensive

literature searches and accurate identification of the substance.

Chemical Structure and Identifiers
The molecular structure of nonyl undecyl phthalate consists of a benzene ring with two

adjacent carboxylate groups, esterified with a nonyl and an undecyl alcohol, respectively.

Table 1: Chemical Identifiers for Nonyl Undecyl Phthalate

Identifier Value Source

CAS Number 65185-89-9 [1]

Molecular Formula C28H46O4 [1]

Molecular Weight 446.66 g/mol PubChem

InChIKey
ACBFJMAXNZVRRX-

UHFFFAOYSA-N
[1]

Canonical SMILES

CCCCCCCCCCCOC(=O)C1=

CC=CC=C1C(=O)OCCCCCC

CCC

[1]

Physicochemical Properties
The physical and chemical properties of nonyl undecyl phthalate dictate its behavior in

various applications and environmental conditions. As a high molecular weight phthalate, it

exhibits low volatility and water solubility.

Table 2: Physicochemical Properties of Nonyl Undecyl Phthalate
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Property Value
Predicted/Experime
ntal

Source

Boiling Point 454.2 ± 13.0 °C Predicted ChemicalBook

Density 0.966 ± 0.06 g/cm³ Predicted ChemicalBook

Physical State Oily Liquid Experimental PubChem

Solubility

Chloroform (Slightly),

Ethyl Acetate

(Slightly), Methanol

(Slightly)

Experimental ChemicalBook

Synthesis of Nonyl Undecyl Phthalate
The synthesis of nonyl undecyl phthalate, like other phthalate esters, is typically achieved

through the esterification of phthalic anhydride with the corresponding alcohols, in this case,

nonyl alcohol and undecyl alcohol.

General Esterification Pathway
The reaction involves the nucleophilic attack of the alcohols on the carbonyl carbons of phthalic

anhydride, leading to the opening of the anhydride ring and subsequent formation of the

diester. This process is generally catalyzed by an acid.
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Phthalic Anhydride

Monoester Intermediate

+ Alcohols

Nonyl Alcohol &
Undecyl Alcohol

Acid Catalyst
(e.g., H₂SO₄)

Nonyl Undecyl Phthalate+ Alcohol, -H₂O Water (byproduct)
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Sample
(e.g., polymer, water)

Solvent Extraction
or SPE

Concentration

GC Injection

Chromatographic
Separation

Mass Spectrometric
Detection (EI, SIM)

Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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1. Nonyl undecyl phthalate | C28H46O4 | CID 3017576 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. cpsc.gov [cpsc.gov]

To cite this document: BenchChem. [An In-Depth Technical Guide to Nonyl Undecyl
Phthalate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b033087/docs#an-in-depth-technical-guide-to-nonyl-
undecyl-phthalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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